Hernandezine

• CAS No.: 6681-13-6
• Product Name: Hernandezine
• Molecular Formula: C39H44N2O7
• Molecular Weight: 652.8 g/mol
• IUPAC Name: (1S,14S)-9,19,20,21,25-pentamethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18(33),19,21,24,26,31-dodecaene
• Standard InChI: InChI=1S/C39H44N2O7/c1-40-16-14-25-21-32(43-4)34-22-28(25)29(40)18-23-8-11-26(12-9-23)47-33-20-24(10-13-31(33)42-3)19-30-35-27(15-17-41(30)2)36(44-5)38(45-6)39(46-7)37(35)48-34/h8-13,20-22,29-30H,14-19H2,1-7H3/t29-,30-/m0/s1
• Standard InChIKey: FUZMQNZACIFDBL-KYJUHHDHSA-N
• SMILES: CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(CCN6C)C(=C(C(=C7O3)OC)OC)OC)OC)OC
• Canonical SMILES: CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(CCN6C)C(=C(C(=C7O3)OC)OC)OC)OC)OC
• Appearance: Powder
• Purity: 95 % (TLC, mass-spectrometry)
• Synonyms: hernandezine
• Reference: - Shu-Hua Chen et al., /Calcium antagonists from traditional Chinese herbs./ Drug News and Perspectives (1990). 3(7):425-428 - M. Shamma et al., Chem. Comm., (1966). 7 - Sadritdinov, /Alkaloid inflammatory effects of Hernandezine and some of its action mechanisms./ Alkaloid and heart glycoside pharmacology, Tashkent, (1971) (Russian). 117-120
• PubChem Compound: 72343
• Last Modified: Sep 12 2023